Cas no 78858-44-3 ((2r)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate)

• Product Name: (2r)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate
• CAS No: 78858-44-3
• MF: C₂₅H₅₄NO₆P
• MW: 495.673129558563
• CID: 564331
• PubChem ID: 127599
• Update Time: 2025-07-17

(2r)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide, (7R)-
• ethanaminium, 2-[[[[(2R)-3-(hexadecyloxy)-2-methoxypropyl]oxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-, inner salt
• 1-O-HEXADECYL-2-O-METHYL-SN-GLYCERYL-3-PHOSPHORYLCHOLINE
• 2-O-methyl PAF C-16
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4...
• (2r)-3-(hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate
• [(2R)-3-hexadecoxy-2-methoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• Amg-PC
• HD-MO-Gpc
• ET16-Ome
• C25H54NO6P
• rac-1-Hexadecyl 2-methyl phosphatidylcholine
• 1-Hexadecyl-2-methoxyglycero-3-phosphocholine
• 1-O-Hexadecyl-2-O-methylglycero-3-phosphocholine
• HMS3648N20
• 1307AH
• (R)-3-(hexadec
• PD020920
• RZNRKXGAJMGLIM-RUZDIDTESA-N
• DTXSID701000084
• SCHEMBL5497164
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 4-hydroxy-7-methoxy-N,N,N-trimethyl-, hydroxide, inner salt, 4-oxide, (R)-
• 78858-44-3
• 3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylazaniumyl)ethyl phosphate
• (R)-3-(hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate
• ET-16-Och3
• CHEMBL313574
• DB-215307
• PC(O-16:0/O-1:0)
• [(2R)-3-hexadecoxy-2-methoxypropyl] 2-trimethylazaniumylethyl phosphate
• CHEBI:229276
• (2r)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate

• Inchi： 1S/C25H54NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-30-23-25(29-5)24-32-33(27,28)31-22-20-26(2,3)4/h25H,6-24H2,1-5H3/t25-/m1/s1
• InChI Key： RZNRKXGAJMGLIM-RUZDIDTESA-N
• SMILES： P(=O)([O-])(OC[C@@H](COCCCCCCCCCCCCCCCC)OC)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 495.36887544 g/mol
• Monoisotopic Mass: 495.36887544 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 25
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 77
• Molecular Weight: 495.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Dialkylglycerol-3-phosphocholines

Additional information on (2r)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate

Comprehensive Overview of (2R)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate (CAS No. 78858-44-3)

(2R)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate, with the CAS number 78858-44-3, is a sophisticated organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include a hexadecyloxy group, a methoxy group, and a trimethylammonio moiety, all attached to a propyl and ethyl phosphate backbone. These structural elements contribute to its diverse applications and biological activities.

The chemical structure of (2R)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate is particularly noteworthy due to its amphiphilic nature. The hexadecyloxy group provides a hydrophobic tail, while the methoxy and phosphate groups confer hydrophilic properties. This dual nature makes the compound suitable for various applications, including surfactants, emulsifiers, and drug delivery systems. The presence of the trimethylammonio group also imparts cationic properties, which can be advantageous in certain biological contexts.

Recent studies have highlighted the potential of (2R)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate in drug delivery systems. For instance, a study published in the Journal of Controlled Release demonstrated that this compound can effectively enhance the solubility and bioavailability of poorly water-soluble drugs. The amphiphilic nature of the compound allows it to form micelles or vesicles, which can encapsulate hydrophobic drugs and protect them from degradation in biological environments.

In addition to its role in drug delivery, (2R)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate has shown promise in gene delivery applications. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can efficiently transfect cells with plasmid DNA. The cationic trimethylammonio group facilitates the binding and condensation of DNA, while the amphiphilic structure aids in cellular uptake and endosomal escape. These properties make it a valuable tool for gene therapy and other biotechnological applications.

The synthesis of (2R)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate involves several steps, including the preparation of the hexadecyloxy and methoxypropyl intermediates, followed by their coupling with the ethyl phosphate moiety. The final step involves the introduction of the trimethylammonio group through a quaternization reaction. Advanced synthetic methods have been developed to optimize yield and purity, making large-scale production feasible for industrial applications.

From a safety perspective, extensive toxicity studies have been conducted on (2R)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate. These studies have shown that it exhibits low toxicity when used within recommended concentrations. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety in laboratory and industrial settings.

In conclusion, (2R)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate (CAS No. 78858-44-3) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for drug delivery systems, gene therapy, and other biotechnological innovations. Ongoing research continues to uncover new applications and optimize its use in these fields.